Five new coordination polymers with a Y-shaped N-heterocyclic carboxylic acid: structural diversity, bifunctional luminescence sensing and magnetic properties†

CrystEngComm Pub Date: 2019-08-09 DOI: 10.1039/C9CE00988D

Abstract

By employing Y-shaped N-heterocyclic carboxylic acid 4,4′-(1H-1,2,4-triazol-1-yl)methylene-bis(benzoic acid) (H2TZMB) and pyridine ancillary linkers (4,4′-bipy = 4,4′-bipyridine, 1,4-bipb = 1,4-bis(pyrid-4-yl)benzene and 4,4′-bipb = 4,4′-bis(pyrid-4-yl)biphenyl), five new coordination polymers (CPs), namely, {[Cd(TZMB)(DMA)]·(H2O)0.5}n (1), {[Cd(HTZMB)2(4,4′-bipb)]·(4,4′-bipb)(H2O)0.5}n (2), {[Ni(TZMB)(1,4-bipb)(H2O)]·H2O}n (3),{[Ni(TZMB)(4,4′-bipy)(H2O)1.5]·(H2O)3.5}n (4) and {[Mn2(TZMB)2(H2O)(DMA)]·DMA}n (5), have been obtained and characterized. Structural analyses reveal that 1 is a 2D (3,6)-connected {43}2{46·66·83} net based on binuclear {Cd2(COO)4} SBUs. The 2D structure of 2 exhibits a uninodal 4-connected net with the point symbol of {44·62}. 3 shows a 3D (3,5)-connected net with the point symbol of {4·6·8}{4·64·85}. 4 presents a 3D (4,6)-connected net based on binuclear {Ni2(COO)2(μ2-H2O)} SBUs with the point symbol of {3·4·53·6}{32·42·55·65·7}. 5 indicates a 3D 3-nodal (3,4,7)-connected net with 1D rod-like {Mn2(COO)4}n SBUs with the point symbol of {42·6}{44·62}{46·69·86}. Luminescence properties of 1 and 2 demonstrate that they have potential applications in luminescence sensing for NACs and Fe3+ ions, and then luminescence quenching mechanisms were systematically investigated. Furthermore, magnetic measurements of 3–5 indicate that there exist ferromagnetic interactions between adjacent Ni(II) ions in 3 and 4 and antiferromagnetic interaction between adjacent Mn(II) ions in 5.

Graphical abstract: Five new coordination polymers with a Y-shaped N-heterocyclic carboxylic acid: structural diversity, bifunctional luminescence sensing and magnetic properties
Five new coordination polymers with a Y-shaped N-heterocyclic carboxylic acid: structural diversity, bifunctional luminescence sensing and magnetic properties†
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